Cas no 2172054-90-7 (3-(pentan-3-yl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: 3-(pentan-3-yl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2172054-90-7
• MF: C₁₂H₂₀N₆
• MW: 248.327401161194
• CID: 5566230
• PubChem ID: 165596548
• Update Time: 2025-07-08

3-(pentan-3-yl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1592064
• 2172054-90-7
• 3-(pentan-3-yl)-N-(propan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• 3-(pentan-3-yl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

• Inchi： 1S/C12H20N6/c1-5-9(6-2)18-12-10(16-17-18)11(13-7-14-12)15-8(3)4/h7-9H,5-6H2,1-4H3,(H,13,14,15)
• InChI Key： VNWKDCQQSDHRES-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N=CN=2)NC(C)C)N=N1)C(CC)CC

Computed Properties

• Exact Mass: 248.17494466g/mol
• Monoisotopic Mass: 248.17494466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(pentan-3-yl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

3-(Pentan-3-yl)-N-(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172054-90-7)

The compound 3-(pentan-3-yl)-N-(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172054-90-7) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of triazolopyrimidines, which are known for their unique structural features and versatile chemical properties. The molecule's structure incorporates a triazolo[4,5-d]pyrimidine core, which is a fused bicyclic system combining a pyrimidine ring with a triazole ring. This structural arrangement imparts the compound with unique electronic and steric properties, making it an interesting subject for both academic and industrial research.

The triazolo[4,5-d]pyrimidine core is a derivative of pyrimidine, a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3. The fusion with the triazole ring introduces additional nitrogen atoms into the structure, enhancing the molecule's ability to participate in hydrogen bonding and other non-covalent interactions. These properties are particularly valuable in drug design, where such interactions are critical for molecular recognition and binding affinity. Recent studies have highlighted the potential of triazolopyrimidines as scaffolds for developing bioactive molecules targeting various therapeutic areas.

The substituents on the triazolo[4,5-d]pyrimidine core further enhance the compound's functional diversity. The pentan-3-yl group attached at position 3 introduces an alkyl chain that can modulate the molecule's lipophilicity and solubility properties. Similarly, the propan-2-yl group at position N provides additional steric bulk and contributes to the overall stability of the molecule. These substituents are strategically placed to optimize the compound's pharmacokinetic profile, making it a promising candidate for drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(pentan-3-yl)-N-(propan-2-yl)-3H-triazolo[4,5-d]pyrimidin